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Compound of Interest

Compound Name: Triclosan-13C6
CAS No.: 2726926-25-4
Cat. No.: B15556732
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Triclosan (TCS) is a broad-spectrum antimicrobial agent that has been widely incorporated into
a vast array of consumer products, including soaps, toothpastes, and cosmetics.[1][2] Its
extensive use has led to concerns about its potential impact on human health and the
environment. Accurate and reliable quantification of triclosan in complex biological matrices
such as blood, urine, and tissue is crucial for exposure assessment and toxicological studies.
This document provides detailed application notes and standardized protocols for the sample
preparation of triclosan for analysis by chromatographic techniques.

Data Presentation: Quantitative Performance of
Sample Preparation Methods

The following tables summarize the quantitative data for various sample preparation methods
for triclosan analysis in different biological matrices. These values are indicative of the
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performance of the methods and may vary based on the specific laboratory conditions and

instrumentation.

Table 1: Triclosan Analysis in Human Plasma/Serum

Sample .
. Analytical
Preparation

Technique
Method

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Recovery
(%)

Reference

lonic Liquid-

Based Liquid-

Solid

Transformatio HPLC-UV
n

Microextracti

on (IL-LTME)

0.126 - 0.161
Ho/L

94.1 - 103.8

[3]

Solid-Phase
Extraction
(SPE)

UHPLC/ESI-
MS/MS

0.001-0.3
ng/mL

76.7-113.9

[4]

Gas
Chromatogra
phy/Electron
Capture
) GC/ECNI-MS
Negative
lonization
Mass

Spectrometry

0.009 ng/g

[5]

Table 2: Triclosan Analysis in Human Urine
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Sample ]
. Analytical

Preparation .
Technique

Limit of
Detection

Limit of
Quantificati

Recovery
(%)

Reference

Method (LOD) on (LOQ)

lonic Liquid-
Based Liquid-
Solid

Transformatio

0.211-0.254
HPLC-UV -

94.1-103.8 [3]
Ho/L

n
Microextracti
on (IL-LTME)

Solid-Phase
) UHPLC/ESI- 0.001-0.3
Extraction -

82.0 - 120.7 [4]
MS/MS ng/mL
(SPE)

Stir Bar

Sorptive

TD-GC-MS 0.05 ng/mL - 102.8-113.1 [6]

Extraction
(SBSE)

Supported
Liquid
Extraction
(SLE)

ID-UPLC-

: : : [7
MS/MS

Automated

_ HPLC-
Solid-Phase - 2.4 ug/L - [8]
MS/MS

Extraction

Table 3: Triclosan Analysis in Other Biological & Environmental Matrices
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Matrix

Sample
Preparation
Method

Analytical
Technique

Limit of
Quantificati
on (LOQ)

Recovery
(%)

Reference

Human Milk

Gas
Chromatogra
phy/Electron
Capture
Negative
lonization
Mass

Spectrometry

GC/ECNI-MS

0.018 ng/g

- [5]

Biosolids

Gas
Chromatogra
phy—Tandem
Mass

Spectrometry

GC-MS/MS

20 ng/g

- [2]

Fish and
Foodstuff

Matrix Solid-
Phase
Dispersion
(MSPD)

GC-MS/MS

1-2ng/g

77-120 [9]

Soil

Molecularly
Imprinted
Solid Phase
Extraction
(MISPE)

HPLC-UV

40 pg/kg

- [10]

Biosolids

Molecularly
Imprinted
Solid Phase
Extraction
(MISPE)

HPLC-UV

300 ug/kg

- [10]

Metabolic Pathway of Triclosan
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Triclosan undergoes extensive metabolism in the body, primarily through Phase | and Phase I
reactions, to facilitate its excretion. The major metabolic pathways include hydroxylation and

ether bond cleavage (Phase I), followed by glucuronidation and sulfation (Phase Il) to form
more water-soluble conjugates.[1][11]
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Phase II Metabolism

Hydroxylation

Glucuronidation

(UGT)

3| Hydroxylated
Triclosan

Triclosan-Glucuronide

Sulfation
2,4-Dichlorophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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